Cas no 1620749-77-0 (Methyl 3-chloro-4-(trifluoromethyl)picolinate)

• Product Name: Methyl 3-chloro-4-(trifluoromethyl)picolinate
• CAS No: 1620749-77-0
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4802754
• Update Time: 2023-08-17

Methyl 3-chloro-4-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)6-5(9)4(2-3-13-6)8(10,11)12/h2-3H,1H3
• InChI Key： QZYBJFBXVAJDKV-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2